Cas no 1804425-13-5 (4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetonitrile)

• Product Name: 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetonitrile
• CAS No: 1804425-13-5
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4882759
• Update Time: 2025-06-10

4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-15-9-7(10)6(8(11)12)5(2-3-13)4-14-9/h4,8H,2H2,1H3
• InChI Key： OAEDKOXPDFRLRE-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(CC#N)=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9

Additional information on 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetonitrile

Introduction to 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetonitrile (CAS No. 1804425-13-5)

4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetonitrile (CAS No. 1804425-13-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetonitrile is defined by its pyridine core, which is substituted with a difluoromethyl group at the 4-position, a fluoro group at the 3-position, and a methoxy group at the 2-position. The presence of these functional groups imparts distinct properties to the molecule, making it an interesting candidate for further investigation.

The synthesis of 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetonitrile has been reported in several studies. One common approach involves the reaction of 2-methoxy-3-fluoropyridine with difluoromethyl bromide, followed by the introduction of the acetonitrile group through a suitable nitrile precursor. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of biological activities, recent research has highlighted the potential of 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetonitrile as a potent inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits significant inhibitory effects on certain kinases, which are key targets in cancer therapy. Additionally, it has demonstrated promising activity as an antagonist of specific G protein-coupled receptors (GPCRs), making it a valuable lead compound for drug discovery efforts.

The pharmacological properties of 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetonitrile have also been explored in preclinical models. In vitro assays have revealed that this compound possesses excellent cell permeability and metabolic stability, which are crucial factors for its potential as a therapeutic agent. Furthermore, preliminary toxicity studies have indicated that it exhibits low cytotoxicity and good safety profiles in mammalian cells.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the biological activities of 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetonitrile. Molecular docking studies have provided insights into its binding interactions with target proteins, highlighting key residues involved in these interactions. These findings have not only enhanced our understanding of the compound's mode of action but also guided the rational design of more potent analogs.

In conclusion, 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetonitrile (CAS No. 1804425-13-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are expected to uncover additional applications and optimize its pharmacological profile for clinical use.